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Abstract
Nitrogen dioxide (NO₂), a reddish-brown gas, has a rich and complex history, from its early,

enigmatic observations to its current status as a molecule of significant industrial and biological

interest. This technical guide provides a comprehensive overview of the discovery and history

of nitrogen dioxide research, detailing its initial identification, the evolution of its synthesis and

detection methods, and the elucidation of its multifaceted roles in chemistry and biology. The

document summarizes key quantitative data in structured tables, provides detailed

experimental protocols for pivotal historical and modern experiments, and visualizes complex

signaling pathways and workflows using the DOT language for Graphviz. This guide is intended

to serve as a valuable resource for researchers, scientists, and professionals in drug

development, offering a deep dive into the scientific journey of this important nitrogen oxide.

Discovery and Early History
The story of nitrogen dioxide is intrinsically linked with the early explorations of "airs" (gases) by

pioneering chemists of the 18th century. While not immediately identified as a distinct chemical

entity, its characteristic reddish-brown fumes were a recurring observation in experiments

involving nitric acid and nitrates.
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The first documented observation of what we now know as nitrogen dioxide is often attributed

to the Swedish chemist Carl Wilhelm Scheele in the 1770s. While investigating the properties

of saltpeter (potassium nitrate), Scheele noted the production of "red vapors" when the

substance was heated with acetic acid.[1][2] This phenomenon was a puzzle to his

contemporaries, including the prominent chemist Torbern Bergman, who sought Scheele's

expertise to understand the purity of the saltpeter.[2] Scheele's explanation, framed within the

phlogiston theory of the time, was that the saltpeter had absorbed "phlogiston" upon heating (a

process we now understand as reduction to nitrite) and that the subsequent addition of a weak

acid liberated a "new phlogisticated gas."[3]

Priestley's "Nitrous Air" and the Isolation of Nitrogen
Dioxide
The English chemist and natural philosopher Joseph Priestley conducted extensive

experiments on various "airs" in the 1770s. In his seminal work, "Experiments and

Observations on Different Kinds of Air," he described the preparation of "nitrous air" (nitric

oxide, NO) by the reaction of metals like copper with nitric acid (then known as "spirit of nitre").

[4][5] A crucial observation made by Priestley was that when this colorless "nitrous air" was

mixed with "common air" (or "dephlogisticated air," his term for oxygen), it would turn into a

reddish-brown gas, which we now identify as nitrogen dioxide. This reaction was not only a key

step in the characterization of NO but also represented the first deliberate and controlled

production of NO₂ in a laboratory setting. Priestley's work laid the foundation for understanding

the relationship between different oxides of nitrogen.

Synthesis of Nitrogen Dioxide
The methods for producing nitrogen dioxide have evolved from small-scale laboratory

preparations to large-scale industrial processes, reflecting its growing importance in chemical

manufacturing.

Laboratory Synthesis
Several methods are employed for the laboratory-scale synthesis of nitrogen dioxide. These

methods are often chosen for their convenience and the purity of the resulting gas.
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Reaction of Nitric Acid with Metals: A common and straightforward method involves the

reaction of concentrated nitric acid with a metal, such as copper.[6]

4 HNO₃(conc) + Cu(s) → Cu(NO₃)₂(aq) + 2 NO₂(g) + 2 H₂O(l)

Thermal Decomposition of Metal Nitrates: Heating certain metal nitrates, particularly those of

heavy metals like lead, results in their decomposition to the metal oxide, nitrogen dioxide,

and oxygen.

2 Pb(NO₃)₂(s) → 2 PbO(s) + 4 NO₂(g) + O₂(g)

Industrial Production: The Ostwald Process
The primary industrial method for producing nitrogen dioxide is as an intermediate in the

Ostwald process, which is the cornerstone of modern nitric acid production. Developed by

Wilhelm Ostwald in the early 20th century, this process catalytically oxidizes ammonia.

The process can be summarized in three main steps:

Catalytic Oxidation of Ammonia: Ammonia is mixed with air and passed over a platinum-

rhodium catalyst at high temperatures (around 850-950 °C) to produce nitric oxide (NO).

4 NH₃(g) + 5 O₂(g) → 4 NO(g) + 6 H₂O(g)

Oxidation of Nitric Oxide: The nitric oxide produced is then cooled and further oxidized with

air to form nitrogen dioxide (NO₂).

2 NO(g) + O₂(g) → 2 NO₂(g)

Absorption in Water: The nitrogen dioxide is then absorbed in water to produce nitric acid

(HNO₃).

3 NO₂(g) + H₂O(l) → 2 HNO₃(aq) + NO(g)

Quantitative Analysis of Nitrogen Dioxide
The accurate measurement of nitrogen dioxide concentrations is crucial for environmental

monitoring, industrial process control, and research. A variety of analytical techniques have

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.cambridge.org/core/books/experiments-and-observations-on-different-kinds-of-air/6505F91B1E370ADB9F6C1C7D87F694E1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3149021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


been developed over the years, each with its own principles and applications.

Method Principle Typical Application Detection Limit

Chemiluminescence

Reaction of NO with

ozone (O₃) to produce

excited NO₂*, which

emits light upon

returning to its ground

state. NO₂ in the

sample is first reduced

to NO.

Continuous monitoring

of ambient air quality.
~0.1 ppb

Spectroscopy (UV-

Vis)

Absorption of light by

NO₂ in the ultraviolet

and visible regions of

the electromagnetic

spectrum.

Remote sensing and

laboratory studies.

Varies with path

length

Colorimetric Methods

Reaction of NO₂ with

a specific reagent to

form a colored

compound, the

intensity of which is

measured

spectrophotometrically

.

Historical methods,

grab sampling.
~0.005 ppm

Electrochemical

Sensors

Electrochemical

reaction of NO₂ at a

sensor electrode,

generating a current

proportional to its

concentration.

Personal exposure

monitoring, portable

devices.

~0.1 ppm

Biological Effects and Signaling Pathways
Initially recognized for its toxicity as an air pollutant, research has uncovered the complex

biological effects of nitrogen dioxide, particularly its role in inducing oxidative stress and
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inflammation in the respiratory system.

Inhaled nitrogen dioxide can penetrate deep into the lungs, where it dissolves in the epithelial

lining fluid and reacts with various biological molecules. This initiates a cascade of events that

can lead to cellular damage and inflammation.

Protein Tyrosine Nitration
One of the key molecular mechanisms of NO₂ toxicity is protein tyrosine nitration. This post-

translational modification involves the addition of a nitro group (-NO₂) to the aromatic ring of

tyrosine residues in proteins. This process can be mediated by reactive nitrogen species,

including nitrogen dioxide.[7][8][9] The nitration of tyrosine can alter the structure and function

of proteins, potentially leading to enzyme inactivation, disruption of signaling pathways, and

cellular dysfunction.[10]

Nitrogen Dioxide (NO₂)

Tyrosyl Radical

Oxidation

Other Oxidants
(e.g., O₃, H₂O₂)

Oxidation

Tyrosine Residue
in Protein

3-Nitrotyrosine+ NO₂ Altered Protein Function
(e.g., enzyme inactivation)

Click to download full resolution via product page

Mechanism of Protein Tyrosine Nitration by Nitrogen Dioxide.

Induction of Apoptosis via MAPK/JNK and Fas/FasL
Pathways
Exposure to nitrogen dioxide has been shown to induce apoptosis (programmed cell death) in

lung epithelial cells. This process appears to be mediated, at least in part, by the activation of

specific signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK) / c-Jun N-

terminal Kinase (JNK) pathway and the Fas/Fas ligand (FasL) pathway.
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Nitrogen dioxide-induced oxidative stress can activate the MAPK/JNK signaling cascade,

leading to the phosphorylation of downstream transcription factors that regulate the expression

of genes involved in apoptosis.[11][12][13] Additionally, NO₂ exposure may upregulate the

expression of FasL on immune cells and Fas receptor on lung epithelial cells, leading to the

activation of the Fas-mediated apoptotic pathway.[2][14]
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NO₂-induced Apoptosis Signaling Pathways.
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Experimental Protocols
Historical Experiment: Priestley's Preparation of
"Nitrous Air" and Observation of Nitrogen Dioxide
Objective: To prepare "nitrous air" (nitric oxide) and observe its reaction with "common air" to

form the reddish-brown nitrogen dioxide.

Materials:

A glass phial or flask

A pneumatic trough filled with water

A glass collection jar

Copper filings or turnings

"Spirit of nitre" (nitric acid)

A bent glass tube for gas delivery

Procedure:

Place a quantity of copper filings at the bottom of the glass phial.

Fill the collection jar with water and invert it in the pneumatic trough, ensuring no air bubbles

are trapped inside.

Carefully add "spirit of nitre" to the phial containing the copper filings. A reaction will

commence, producing a colorless gas ("nitrous air").

Direct the gas produced through the bent glass tube into the inverted collection jar in the

pneumatic trough. The gas will displace the water in the jar.

Once the collection jar is filled with the colorless "nitrous air," carefully remove it from the

pneumatic trough, keeping it sealed.
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To observe the formation of nitrogen dioxide, unseal the jar and allow "common air" to mix

with the "nitrous air."

Observe the immediate formation of a reddish-brown gas (nitrogen dioxide) and a decrease

in the total volume of the gas as the nitrogen dioxide dissolves in the water.

Experimental Setup

Procedure

Glass Phial with
Copper and Nitric Acid

Reaction produces
colorless 'Nitrous Air' (NO)

Pneumatic Trough
with Water

Collect 'Nitrous Air'
over water

Inverted Collection Jar

Mix 'Nitrous Air'
with 'Common Air'

Observe formation of
reddish-brown gas (NO₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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